Cas no 280581-50-2 (5-Bromo-2-chloro-N-phenylpyrimidin-4-amine)

• Product Name: 5-Bromo-2-chloro-N-phenylpyrimidin-4-amine
• CAS No: 280581-50-2
• MF: C₁₀H₇BrClN₃
• MW: 284.539679765701
• MDL: MFCD09863069
• CID: 248282
• PubChem ID: 11403389
• Update Time: 2025-09-27

5-Bromo-2-chloro-N-phenylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-N-phenylpyrimidin-4-amine
• LogP
• 4-Pyrimidinamine,5-bromo-2-chloro-N-phenyl-
• 5-bromo-2-chloro-N-phenyl-4-Pyrimidinamine
• 5‐BROMO‐2‐CHLORO‐N‐PHENYL‐4‐PYRIMIDINAMINE
• SCHEMBL1774193
• MFCD09863069
• AS-65500
• AKOS015892454
• (5-Bromo-2-chloropyrimidin-4-yl)phenylamine
• DTXSID90464859
• CS-0333375
• 4-anilino-5-bromo-2-chloropyrimidine
• SB58706
• FT-0751656
• 280581-50-2
• A5367
• (5-bromo-2-chloro-pyrimidin-4-yl)-phenyl-amine
• NKUZAJOBLJQQPW-UHFFFAOYSA-N
• W18488
• DB-014551

• MDL： MFCD09863069
• Inchi： 1S/C10H7BrClN3/c11-8-6-13-10(12)15-9(8)14-7-4-2-1-3-5-7/h1-6H,(H,13,14,15)
• InChI Key： NKUZAJOBLJQQPW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1NC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 282.95131
• Monoisotopic Mass: 282.95119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.673
• Boiling Point: 423.7°Cat760mmHg
• Flash Point: 210°C
• Refractive Index: 1.681
• PSA: 37.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines